N'-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine
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Overview
Description
N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine is a complex organic compound with a unique structure that includes a tetrahydropyran ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine typically involves the reaction of 2,2-dimethyltetrahydro-2H-pyran-4-one with aqueous methanamine, followed by reduction of the Schiff base obtained with sodium tetrahydridoborate . This process yields N,2,2-trimethyltetrahydro-2H-pyran-4-amine, which is then subjected to cyanoethylation with acrylonitrile . The resulting product is reduced with lithium tetrahydridoaluminate to form the final compound .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications with appropriate modifications to reaction conditions and equipment.
Chemical Reactions Analysis
Types of Reactions
N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions, such as those involving lithium tetrahydridoaluminate, are used in its synthesis.
Substitution: The compound can undergo substitution reactions, particularly at the amine groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Lithium tetrahydridoaluminate is commonly used for reduction reactions.
Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction and substitution can produce a variety of derivatives.
Scientific Research Applications
N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine has several scientific research applications:
Mechanism of Action
The mechanism of action of N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes and receptors, influencing biochemical processes. Detailed studies on its molecular targets and pathways are still ongoing.
Comparison with Similar Compounds
Similar Compounds
- (2,2-dimethyltetrahydro-2H-pyran-4-yl)methylamine
- N,2,2-trimethyltetrahydro-2H-pyran-4-amine
- 2,2-dimethyltetrahydro-2H-pyran-4-one
Uniqueness
N’-[(2,2-dimethyltetrahydro-2H-pyran-4-yl)methyl]-N,N-dimethylpropane-1,3-diamine is unique due to its specific structure, which includes a tetrahydropyran ring and multiple amine groups. This structure imparts distinct chemical properties and reactivity, making it valuable for various applications in organic synthesis and industrial processes.
Properties
Molecular Formula |
C13H28N2O |
---|---|
Molecular Weight |
228.37 g/mol |
IUPAC Name |
N-[(2,2-dimethyloxan-4-yl)methyl]-N',N'-dimethylpropane-1,3-diamine |
InChI |
InChI=1S/C13H28N2O/c1-13(2)10-12(6-9-16-13)11-14-7-5-8-15(3)4/h12,14H,5-11H2,1-4H3 |
InChI Key |
SLEPVAIBAAAITG-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(CCO1)CNCCCN(C)C)C |
Origin of Product |
United States |
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